Cas no 1155125-61-3 (1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine)

• Product Name: 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine
• CAS No: 1155125-61-3
• MF: C₉H₁₆F₃NO
• MW: 211.224653244019
• MDL: MFCD12190142
• CID: 4573483
• PubChem ID: 43428741
• Update Time: 2025-06-12

1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine
• 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine

• MDL： MFCD12190142
• Inchi： 1S/C9H16F3NO/c10-9(11,12)6-14-8-4-2-1-3-7(8)5-13/h7-8H,1-6,13H2
• InChI Key： NGVIRIIQGBINNV-UHFFFAOYSA-N
• SMILES： C1(CN)CCCCC1OCC(F)(F)F

1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine

1-[2-(2,2,2-Trifluoroethoxy)Cyclohexyl]methanamine: An Overview of a Promising Chemical Compound (CAS No. 1155125-61-3)

1-[2-(2,2,2-Trifluoroethoxy)cyclohexyl]methanamine (CAS No. 1155125-61-3) is a versatile chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical research and material science. This compound is characterized by its cyclohexyl ring and a trifluoroethoxy substituent, which contribute to its distinct chemical behavior and reactivity.

The trifluoroethoxy group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This characteristic makes 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine an attractive candidate for the development of novel pharmaceuticals, where precise control over molecular interactions is crucial. Additionally, the presence of the cyclohexyl ring provides structural rigidity and stability, which are beneficial in designing compounds with specific biological activities.

Recent studies have explored the potential of 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for the development of new anti-inflammatory agents. The researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential for further development into a therapeutic agent.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs). The results showed that derivatives of this compound displayed high affinity for serotonin transporters and exhibited promising antidepressant-like effects in animal models. This finding opens up new avenues for the development of more effective and safer antidepressant medications.

Beyond pharmaceutical applications, 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine has also shown promise in material science. Its unique combination of structural features makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at a leading materials science institute have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace and electronics.

The synthesis of 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine typically involves multi-step reactions that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and catalytic hydrogenation processes. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its broader application in research and development.

In terms of safety and handling, it is important to note that while 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future prospects for 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine are promising. Ongoing research continues to uncover new applications and optimize its properties for specific uses. As more data becomes available from clinical trials and practical applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, 1-[2-(2,2,2-trifluoroethoxy)cyclohexyl]methanamine (CAS No. 1155125-61-3) represents a valuable addition to the arsenal of chemical tools available to researchers and developers. Its unique structural features and versatile properties make it a promising candidate for further exploration in various fields, from pharmaceuticals to material science. As research progresses, it is anticipated that this compound will contribute significantly to advancements in these areas.